![molecular formula C13H14O3 B6188709 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 2757999-61-2](/img/no-structure.png)
5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid, also known as PHC, is a bicyclic lactone that has been studied for its potential use in the pharmaceutical industry. This compound has been found to have a variety of biochemical and physiological effects, making it an interesting target for further research.
Mechanism of Action
The mechanism of action of 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid is not fully understood, but it has been proposed that it may act as a nucleophile in certain reactions. It has also been suggested that this compound may have some degree of acidity, which could allow it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, and to have anti-inflammatory and analgesic effects. Additionally, this compound has been found to have activity against certain bacterial strains, making it a potential candidate for use as an antibiotic.
Advantages and Limitations for Lab Experiments
One advantage of using 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid in lab experiments is that it can be easily synthesized from readily available starting materials. However, one limitation of using this compound is that it is not a particularly stable compound, and can decompose over time.
Future Directions
There are several potential future directions for research on 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid. One area of interest is the development of new synthetic methods for the production of this compound and related compounds. Additionally, further investigation into the mechanism of action of this compound could lead to the development of new pharmaceuticals with improved efficacy and fewer side effects. Finally, the potential use of this compound as an antibiotic or anti-cancer agent could be explored further in order to develop new treatments for these diseases.
Synthesis Methods
The synthesis of 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid involves the reaction of cyclohexene oxide with phenylacetic acid in the presence of a catalyst. This reaction results in the formation of this compound as a mixture of two diastereomers, which can be separated using chromatography.
Scientific Research Applications
5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid has been studied for its potential use as a starting material for the synthesis of various pharmaceutical compounds. It has also been investigated for its potential as a chiral building block in the synthesis of biologically active molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of the bicyclic ring system and the introduction of the carboxylic acid functional group.", "Starting Materials": ["Cyclohexene", "Phenylmagnesium bromide", "Ethylene oxide", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Diethyl ether"], "Reaction": ["Cyclohexene is reacted with phenylmagnesium bromide in diethyl ether to form 1-phenylcyclohexene", "1-Phenylcyclohexene is reacted with ethylene oxide in the presence of sodium hydroxide to form 5-phenyl-3-oxabicyclo[3.1.1]heptane", "5-Phenyl-3-oxabicyclo[3.1.1]heptane is then reacted with carbon dioxide in the presence of hydrochloric acid to form 5-phenyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid", "The product is then purified by treatment with sodium bicarbonate, followed by extraction with diethyl ether, and drying over sodium chloride"] } | |
CAS RN |
2757999-61-2 |
Molecular Formula |
C13H14O3 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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